Cas no 139906-02-8 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(5-hydroxy-2,3,4-trimethoxyphenyl)-, (R)-)

• Product Name: 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(5-hydroxy-2,3,4-trimethoxyphenyl)-, (R)-
• CAS No: 139906-02-8
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 1284108
• PubChem ID: 15118761
• Update Time: 2025-04-20

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(5-hydroxy-2,3,4-trimethoxyphenyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(5-hydroxy-2,3,4-trimethoxyphenyl)-, (R)-
• 7,5'-Dihydroxy-2',3',4'-trimethoxyisoflavan
• 3-(5-hydroxy-2,3,4-trimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• CHEBI:175246
• 5',7-Dihydroxy-2',3',4'-trimethoxyisoflavan
• 5'-Hydroxy-3'-methoxysativan
• 139906-02-8
• DTXSID601145603
• (3R)-3,4-Dihydro-3-(5-hydroxy-2,3,4-trimethoxyphenyl)-2H-1-benzopyran-7-ol

• Inchi： 1S/C18H20O6/c1-21-16-13(8-14(20)17(22-2)18(16)23-3)11-6-10-4-5-12(19)7-15(10)24-9-11/h4-5,7-8,11,19-20H,6,9H2,1-3H3/t11-/m0/s1
• InChI Key： DGDBODTZBJMGDR-NSHDSACASA-N
• SMILES： O1C2C=C(C=CC=2C[C@H](C2C=C(C(=C(C=2OC)OC)OC)O)C1)O

Computed Properties

• Exact Mass: 332.126
• Monoisotopic Mass: 332.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids